Cas no 122018-86-4 (5-Isoxazolepropanamine)

• Product Name: 5-Isoxazolepropanamine
• CAS No: 122018-86-4
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 150757
• PubChem ID: 129565
• Update Time: 2025-04-19

5-Isoxazolepropanamine Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolepropanamine
• 3-(1,2-oxazol-5-yl)propan-1-amine
• 5-(3-aminopropyl)isoxazole
• 5-Apix
• 3-(Isoxazol-5-yl)propan-1-amine
• DTXSID90153473
• 122018-86-4

• Inchi： 1S/C6H10N2O/c7-4-1-2-6-3-5-8-9-6/h3,5H,1-2,4,7H2
• InChI Key： LDEFHFXOOAGLDY-UHFFFAOYSA-N
• SMILES： O1C(=CC=N1)CCCN

Computed Properties

• Exact Mass: 126.0794
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05